Cas no 2228915-38-4 (4-(3,3-difluorocyclobutyl)piperidine)

• Product Name: 4-(3,3-difluorocyclobutyl)piperidine
• CAS No: 2228915-38-4
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 6221143
• PubChem ID: 146767336
• Update Time: 2025-10-31

4-(3,3-difluorocyclobutyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluorocyclobutyl)piperidine
• 2228915-38-4
• EN300-1948498

• Inchi： 1S/C9H15F2N/c10-9(11)5-8(6-9)7-1-3-12-4-2-7/h7-8,12H,1-6H2
• InChI Key： RQWQDHNYMQTYGW-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1CCNCC1)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3,3-difluorocyclobutyl)piperidine

4-(3,3-Difluorocyclobutyl)Piperidine: A Comprehensive Overview

The compound 4-(3,3-difluorocyclobutyl)piperidine, also known by its CAS number CAS No. 2228915-38-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered cyclic amine, which serves as a foundational structure in many bioactive molecules. The substitution at the 4-position with a 3,3-difluorocyclobutyl group introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

The structure of 4-(3,3-difluorocyclobutyl)piperidine consists of a piperidine ring fused with a cyclobutane ring, where two fluorine atoms are attached to the cyclobutane ring at the 3-position. This arrangement creates a rigid and strained cyclobutane moiety, which can influence the compound's reactivity and biological activity. The fluorine atoms also contribute to the molecule's lipophilicity and electronic characteristics, making it suitable for various applications in drug design and organic synthesis.

Recent studies have highlighted the importance of CAS No. 2228915-38-4 in the development of novel therapeutic agents. For instance, researchers have explored its potential as a building block for creating bioisosteres of existing drugs. Bioisosteres are compounds that have similar physical and chemical properties to existing drugs but differ structurally, allowing for improved pharmacokinetics or reduced toxicity. The rigid cyclobutane ring in this compound provides an ideal platform for such modifications.

In addition to its role in drug design, 4-(3,3-difluorocyclobutyl)piperidine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent advancements in this field have demonstrated how small structural changes can significantly impact the electronic behavior of materials, and this compound is no exception.

The synthesis of CAS No. 2228915-38-4 typically involves multi-step reactions that combine piperidine derivatives with fluorinated cyclobutane precursors. These reactions often require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these processes using modern techniques such as microwave-assisted synthesis or catalytic methods, which enhance efficiency and reduce environmental impact.

The physical properties of 4-(3,3-difluorocyclobutyl)piperidine, including its melting point, boiling point, and solubility, are critical factors in determining its suitability for various applications. Recent studies have provided detailed data on these properties, enabling researchers to better understand how they influence the compound's behavior in different environments.

In conclusion, 4-(3,3-difluorocyclobutyl)piperidine, or CAS No. 2228915-38-4, is a versatile compound with wide-ranging potential across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and insights into this compound's behavior, its significance in the scientific community is expected to grow further.